Bengamide F
Overview
Description
Bengamide F is a natural product found in Jaspis and Calthropella with data available.
Scientific Research Applications
Natural Sources and Biological Properties
Bengamide F, along with other bengamides, was initially discovered in marine sponges and later identified in terrestrial bacteria. These compounds have captivated researchers for their notable biological activities. Specifically, bengamides have demonstrated promising antiproliferative and antiangiogenic properties in vitro and in vivo. They target methionine aminopeptidases (MetAP1 and MetAP2) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which are key in various cellular processes. Despite the discontinuation of clinical trials for a synthetic derivative, LAF389, the bengamide class remains a focal point for future research advancements (White, Tenney, & Crews, 2017).
Target Identification and Mechanism
Research into this compound's mechanism has involved proteomics-based approaches. One study highlighted the alteration in protein mobility upon bengamide treatment, pinpointing the inhibition of methionine aminopeptidases (MetAps) as a key action mechanism. This finding was further substantiated through structural studies of human MetAp2 in complex with bengamide, revealing the compound's peptide-mimicking binding manner (Towbin et al., 2003).
Immune Modulation
This compound has also been identified as a potent immune modulator. Its ability to inhibit NF-κB has implications for treating inflammatory diseases and potentially cancer, given its influence on pro-inflammatory cytokines/chemokines and cellular immune responses (Johnson et al., 2012).
Properties
Molecular Formula |
C18H32N2O7 |
|---|---|
Molecular Weight |
388.5 g/mol |
IUPAC Name |
(E,2R,3R,4S,5R)-3,4,5-trihydroxy-N-[(3S,6S)-6-hydroxy-1-methyl-2-oxoazepan-3-yl]-2-methoxy-8-methylnon-6-enamide |
InChI |
InChI=1S/C18H32N2O7/c1-10(2)5-8-13(22)14(23)15(24)16(27-4)17(25)19-12-7-6-11(21)9-20(3)18(12)26/h5,8,10-16,21-24H,6-7,9H2,1-4H3,(H,19,25)/b8-5+/t11-,12-,13+,14-,15+,16+/m0/s1 |
InChI Key |
PKRBZXVKAMNZBZ-WWIZSIRBSA-N |
Isomeric SMILES |
CC(C)/C=C/[C@H]([C@@H]([C@H]([C@H](C(=O)N[C@H]1CC[C@@H](CN(C1=O)C)O)OC)O)O)O |
SMILES |
CC(C)C=CC(C(C(C(C(=O)NC1CCC(CN(C1=O)C)O)OC)O)O)O |
Canonical SMILES |
CC(C)C=CC(C(C(C(C(=O)NC1CCC(CN(C1=O)C)O)OC)O)O)O |
Synonyms |
bengamide Z |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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